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Compound of Interest

Compound Name: 2-Methyl-4-nitrobenzotrifluoride

Cat. No.: B174539

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-4-nitrobenzotrifluoride
(CAS No. 1960-52-7), a key intermediate in organic synthesis. This document collates available
safety data, physical and chemical properties, and outlines a representative experimental
protocol for its preparation. The information is intended to support researchers, scientists, and
drug development professionals in the safe handling and effective utilization of this compound.

Chemical and Physical Properties

2-Methyl-4-nitrobenzotrifluoride is a substituted aromatic compound containing both a nitro
group and a trifluoromethyl group. These functional groups significantly influence its reactivity
and potential applications in the synthesis of more complex molecules. A summary of its key
properties is presented below.
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Property Value Source

--INVALID-LINK--, --INVALID-

CAS Number 1960-52-7

LINK--

--INVALID-LINK--, --INVALID-
Molecular Formula CsHeF3sNO2

LINK--
Molecular Weight 205.14 g/mol --INVALID-LINK--

2-methyl-4-nitro-1-
IUPAC Name ) --INVALID-LINK--
(trifluoromethyl)benzene

2-Methyl-4-nitro-1-
Synonyms ) --INVALID-LINK--
(trifluoromethyl)benzene

Physical Form Colorless to Yellow Liquid --INVALID-LINK--

Purity 98% --INVALID-LINK--
Room Temperature, Sealed in

Storage Temperature » --INVALID-LINK--
Dry Conditions

Safety and Handling

While a complete Safety Data Sheet (SDS) for 2-Methyl-4-nitrobenzotrifluoride is not readily
available, GHS hazard information has been compiled from various chemical suppliers. It is
imperative to handle this compound with the utmost care in a well-ventilated laboratory,
preferably within a chemical fume hood, and to use appropriate personal protective equipment
(PPE).

GHS Hazard Classification
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Hazard Class Hazard Statement Pictogram

Acute Toxicity, Oral (Category

2 H302: Harmful if swallowed GHSO07

Skin Irritation (Category 2) H315: Causes skin irritation GHSO07
o H319: Causes serious eye

Eye Irritation (Category 2A) GHSO07

irritation

Specific target organ toxicity — ]
) H335: May cause respiratory
single exposure (Category 3), o GHSO07
) irritation
Respiratory system

Source: --INVALID-LINK--, --INVALID-LINK-- (for a related isomer)

Precautionary Statements

The following precautionary statements are recommended based on the available GHS data
for this compound and its isomers:
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Type

Statement

Prevention

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.[1] P264: Wash
skin thoroughly after handling.[1] P271: Use
only outdoors or in a well-ventilated area.[1]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1]

Response

P302+P352: IF ON SKIN: Wash with plenty of
soap and water.[1] P304+P340: IF INHALED:
Remove person to fresh air and keep
comfortable for breathing.[1] P305+P351+P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1]
P312: Call a POISON CENTER or doctor if you

feel unwell.[1]

Storage

P403+P233: Store in a well-ventilated place.
Keep container tightly closed.[1] P405: Store
locked up.[1]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.[1]

First Aid Measures

In case of exposure, the following first aid measures should be taken immediately:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://aksci.com/sds/O939_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Methyl-4-
nitrobenzotrifluoride is not published, a general method for the nitration of benzotrifluoride
derivatives can be described. The following is a representative protocol based on established
chemical principles for electrophilic aromatic substitution.

Synthesis of 2-Methyl-4-nitrobenzotrifluoride via
Nitration

This procedure outlines the nitration of 2-methylbenzotrifluoride.

Materials:

2-Methylbenzotrifluoride

o Concentrated Nitric Acid (HNO3)

o Concentrated Sulfuric Acid (H2SOa)

e Ice

e Dichloromethane (or other suitable organic solvent)

o Saturated Sodium Bicarbonate solution

¢ Anhydrous Magnesium Sulfate (or other suitable drying agent)
Procedure:

 In aflask equipped with a magnetic stirrer and a dropping funnel, cool concentrated sulfuric
acid to 0-5 °C in an ice bath.

o Slowly add concentrated nitric acid to the sulfuric acid with continuous stirring, maintaining
the low temperature. This creates the nitrating mixture.
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Once the nitrating mixture is prepared, slowly add 2-methylbenzotrifluoride dropwise to the
solution. The temperature should be carefully monitored and maintained between 0-10 °C to
control the reaction rate and prevent over-nitration.

After the addition is complete, allow the reaction mixture to stir at room temperature for a
specified time to ensure the reaction goes to completion. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).

Upon completion, pour the reaction mixture slowly over crushed ice with stirring.

Separate the organic layer. Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash with saturated sodium bicarbonate solution until the
effervescence ceases, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

The crude product can be purified by fractional distillation or column chromatography to yield
pure 2-Methyl-4-nitrobenzotrifluoride.

This is a generalized protocol and should be adapted and optimized for specific laboratory
conditions and scales.

Visualization of Relevant Pathways and Workflows

To aid in the understanding of the chemical processes and potential biological interactions of 2-
Methyl-4-nitrobenzotrifluoride, the following diagrams are provided.
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Workflow for Electrophilic Nitration
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Caption: A generalized workflow for the synthesis of 2-Methyl-4-nitrobenzotrifluoride via
electrophilic nitration.

While there is no specific information on signaling pathways involving 2-Methyl-4-
nitrobenzotrifluoride, nitroaromatic compounds, in general, can undergo metabolic activation.
The following diagram illustrates a potential metabolic pathway. The biological activity of many
nitroaromatic compounds is linked to the bioreduction of the nitro group.[2]
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Caption: A simplified diagram illustrating the potential metabolic activation pathway of
nitroaromatic compounds.

Conclusion

2-Methyl-4-nitrobenzotrifluoride is a valuable chemical intermediate. Due to the lack of a
comprehensive, publicly available Safety Data Sheet, extreme caution is advised during its
handling and use. The information provided in this guide, compiled from various sources,
should serve as a starting point for its safe and effective application in research and
development. Users are strongly encouraged to perform their own risk assessments and to
consult all available safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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